Dodecanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester Dodecanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester MG(0:0/12:0/0:0), also known as glyceryl 2-laurate, belongs to the class of organic compounds known as 2-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 2-position. MG(0:0/12:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, MG(0:0/12:0/0:0) is primarily located in the membrane (predicted from logP).
2-lauroylglycerol is a 2-monoglyceride where the acyl group is dodecanoyl (lauroyl). It is a 2-monoglyceride and a dodecanoate ester.
Brand Name: Vulcanchem
CAS No.: 1678-45-1
VCID: VC21205992
InChI: InChI=1S/C15H30O4/c1-2-3-4-5-6-7-8-9-10-11-15(18)19-14(12-16)13-17/h14,16-17H,2-13H2,1H3
SMILES: CCCCCCCCCCCC(=O)OC(CO)CO
Molecular Formula: C15H30O4
Molecular Weight: 274.4 g/mol

Dodecanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester

CAS No.: 1678-45-1

Cat. No.: VC21205992

Molecular Formula: C15H30O4

Molecular Weight: 274.4 g/mol

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Dodecanoic acid, 2-hydroxy-1-(hydroxymethyl)ethyl ester - 1678-45-1

Specification

Description MG(0:0/12:0/0:0), also known as glyceryl 2-laurate, belongs to the class of organic compounds known as 2-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 2-position. MG(0:0/12:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, MG(0:0/12:0/0:0) is primarily located in the membrane (predicted from logP).
2-lauroylglycerol is a 2-monoglyceride where the acyl group is dodecanoyl (lauroyl). It is a 2-monoglyceride and a dodecanoate ester.
CAS No. 1678-45-1
Molecular Formula C15H30O4
Molecular Weight 274.4 g/mol
IUPAC Name 1,3-dihydroxypropan-2-yl dodecanoate
Standard InChI InChI=1S/C15H30O4/c1-2-3-4-5-6-7-8-9-10-11-15(18)19-14(12-16)13-17/h14,16-17H,2-13H2,1H3
Standard InChI Key ZUCMOZYYSZYRRM-UHFFFAOYSA-N
SMILES CCCCCCCCCCCC(=O)OC(CO)CO
Canonical SMILES CCCCCCCCCCCC(=O)OC(CO)CO

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